Cas no 130058-45-6 (N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide
• CAS No: 130058-45-6
• MF: C₂₃H₁₈N₂O₃
• MW: 370.400625705719
• CID: 5398200
• Update Time: 2025-05-27

N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-hydroxy-2-oxo-1-phenylquinoline-3-carboxamide
• N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C23H18N2O3/c26-21-18-13-7-8-14-19(18)25(17-11-5-2-6-12-17)23(28)20(21)22(27)24-15-16-9-3-1-4-10-16/h1-14,26H,15H2,(H,24,27)
• InChI Key： LZMNZSAXPCNNHF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(O)=C(C(NCC2=CC=CC=C2)=O)C1=O

Additional information on N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide (CAS No. 130058-45-6)

N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide (CAS No. 130058-45-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities and potential therapeutic applications. Researchers are increasingly exploring its properties due to its unique structural features, including the hydroxy and oxo functional groups, which contribute to its reactivity and interaction with biological targets.

The compound's benzyl and phenyl substituents enhance its lipophilicity, making it a candidate for drug delivery systems targeting specific tissues. Recent studies have highlighted its potential in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress. This aligns with current trends in precision medicine, where molecules like N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide are investigated for their ability to address unmet medical needs.

In the context of drug discovery, this compound's carboxamide moiety is of particular interest. It serves as a hydrogen bond donor and acceptor, enabling interactions with proteins and nucleic acids. Such properties are critical in designing inhibitors for diseases like cancer and neurodegenerative disorders. The rise of AI-driven drug design has further accelerated research into similar compounds, with computational models predicting their binding affinities and pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS No. 130058-45-6 presents challenges and opportunities. Its multi-step synthesis involves quinoline ring formation and selective functionalization, which require advanced techniques like palladium-catalyzed cross-coupling. These methods are frequently discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional organic synthesis.

The compound's potential extends to material science, where its conjugated system and aromaticity could contribute to organic semiconductors or fluorescent probes. This versatility makes it a subject of interdisciplinary research, bridging gaps between chemistry, biology, and engineering. As the scientific community prioritizes multi-target therapeutics, molecules like this offer a template for developing hybrid pharmacophores.

Analytical characterization of N-benzyl-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide employs techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity, which are essential for regulatory compliance in pharmaceutical development. The growing demand for high-purity reference standards in research underscores the importance of robust analytical protocols.

In summary, CAS No. 130058-45-6 represents a compelling case study in modern chemical research. Its structural complexity, biological relevance, and synthetic adaptability position it as a valuable tool for addressing contemporary challenges in healthcare and advanced materials. As innovation continues, this compound may unlock new possibilities in targeted therapy and smart material design.